Ethyl 6-chloro-3-methylimidazo[1,2-b]pyridazine-2-carboxylate

• Molecular Formula: C10H10ClN3O2
• Molecular Weight: 239.66 g/mol
• IUPAC Name: ethyl 6-chloro-3-methylimidazo[1,2-b]pyridazine-2-carboxylate
• InChI: InChI=1S/C10H10ClN3O2/c1-3-16-10(15)9-6(2)14-8(12-9)5-4-7(11)13-14/h4-5H,3H2,1-2H3
• InChI Key: AWTAPOCUIOOFIB-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(N2C(=N1)C=CC(=N2)Cl)C

Description

Ethyl 6-chloro-3-methylimidazo[1,2-b]pyridazine-2-carboxylate is a useful research compound. Its molecular formula is C10H10ClN3O2 and its molecular weight is 239.66 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

5.83 g of 3-amino-6-chloropyridazine was suspended in 70 ml of ethanol; 9.75 g of methyl 3-bromo-2-oxobutyrate and 8.6 ml of N-ethyldiisopropylamine were added, followed by thermal refluxing for 5 hours. After cooling, the mixture was concentrated under reduced pressure; the residue was ajusted to pH 7 by the addition of an aqueous solution of sodium hydrogen carbonate and extracted with ethyl acetate-tetrahydrofuran (1:1); the extract was washed with saline and dried with magnesium sulfate. The dry product was concentrated under reduced pressure; ethyl acetate was added to the residue; the crystal precipitated was collected by filtration, washed with ethyl acetate and dried to yield 3.9 g of the title compound.